Cas no 127914-27-6 (Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI))

• Product Name: Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
• CAS No: 127914-27-6
• MF: C₅H₁₄N₃O₃PS
• MW: 227.221720218658
• CID: 199859
• PubChem ID: 3080360
• Update Time: 2025-04-19

Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
• 2-[(3-amino-3-iminopropyl)amino]ethylsulfanylphosphonic acid
• propanimidamide, 3-[[2-(phosphonothio)ethyl]amino]-
• S-{2-[(3-amino-3-iminopropyl)amino]ethyl} dihydrogen phosphorothioate
• DTXSID00155726
• Propanimidamide, 3-((2-(phosphonothio)ethyl)amino)-, hydrate (2:1)
• 127914-27-6
• CHEMBL311179
• SCHEMBL9309696
• 3-((2-(Phosphonothio)ethyl)amino)propanimidamide hydrate (2:1)
• S-(2-((2'-Amidinoethyl)amino)ethyl)phosphorothioic acid hemihydrate

• Inchi： 1S/C5H14N3O3PS/c6-5(7)1-2-8-3-4-13-12(9,10)11/h8H,1-4H2,(H3,6,7)(H2,9,10,11)
• InChI Key： BQZHDIWPSLDWQZ-UHFFFAOYSA-N
• SMILES： S(CCNCCC(=N)N)P(=O)(O)O

Computed Properties

• Exact Mass: 227.04952
• Monoisotopic Mass: 227.049349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145
• XLogP3: -4.9

Experimental Properties

• Density: 1.64
• Boiling Point: 475.9°Cat760mmHg
• Flash Point: 241.6°C
• Refractive Index: 1.638
• PSA: 119.43
• LogP: 0.91890